Cas no 84596-17-8 (3-Pyridinecarbonitrile, 2-amino-4-methyl-5-phenyl-)

3-Pyridinecarbonitrile, 2-amino-4-methyl-5-phenyl- structure
84596-17-8 structure
Product Name:3-Pyridinecarbonitrile, 2-amino-4-methyl-5-phenyl-
CAS No:84596-17-8
MF:C13H11N3
MW:209.246542215347
CID:666831
PubChem ID:20402511
Update Time:2025-04-19

3-Pyridinecarbonitrile, 2-amino-4-methyl-5-phenyl- Chemical and Physical Properties

Names and Identifiers

    • 3-Pyridinecarbonitrile, 2-amino-4-methyl-5-phenyl-
    • 2-amino-4-methyl-5-phenylpyridine-3-carbonitrile
    • DTXSID00606804
    • 84596-17-8
    • Inchi: 1S/C13H11N3/c1-9-11(7-14)13(15)16-8-12(9)10-5-3-2-4-6-10/h2-6,8H,1H3,(H2,15,16)
    • InChI Key: OFDACKGZKXLMLY-UHFFFAOYSA-N
    • SMILES: N1C(=C(C#N)C(C)=C(C=1)C1C=CC=CC=1)N

Computed Properties

  • Exact Mass: 209.095297364g/mol
  • Monoisotopic Mass: 209.095297364g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 1
  • Complexity: 274
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.8
  • Topological Polar Surface Area: 62.7Ų
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